Cas no 2172003-80-2 (5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid)

• Product Name: 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid
• CAS No: 2172003-80-2
• MF: C₁₀H₁₅F₃O₃
• MW: 240.219514131546
• CID: 5814670
• PubChem ID: 165737277
• Update Time: 2025-11-01

5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid
• EN300-1609598
• 2172003-80-2

• Inchi： 1S/C10H15F3O3/c1-2-3-4-6-5-7(9(14)15)8(16-6)10(11,12)13/h6-8H,2-5H2,1H3,(H,14,15)
• InChI Key： TWROFBUAWPAIAH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC(CCCC)O1)(F)F

Computed Properties

• Exact Mass: 240.09732882g/mol
• Monoisotopic Mass: 240.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid

Introduction to 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic Acid (CAS No. 2172003-80-2)

5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid, with the CAS number 2172003-80-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of oxolane derivatives, which have garnered considerable attention due to their diverse applications in drug development and material science. The structural features of this molecule, particularly the presence of a butyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to analyze the structural integrity and purity of the compound.

In the realm of pharmaceutical research, oxolane derivatives like 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid have shown promise as intermediates in the synthesis of novel therapeutic agents. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has made it a valuable moiety in the design of small-molecule drugs targeting various diseases.

Recent studies have highlighted the potential of 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid in the development of anti-inflammatory and anti-cancer agents. Researchers have demonstrated that modifications to the oxolane ring can lead to compounds with enhanced bioactivity. For instance, studies have shown that incorporating a butyl group at the 5-position can improve solubility and pharmacokinetic properties, making it more suitable for oral administration.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties, including increased potency and reduced toxicity. The trifluoromethyl group in 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid exemplifies this trend, as it has been shown to enhance the binding affinity of drug candidates to their target enzymes and receptors.

In addition to its pharmaceutical applications, 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid has found utility in materials science. Its unique structural features make it a promising candidate for developing novel polymers and coatings with enhanced durability and chemical resistance. Researchers are exploring its potential as a monomer in polymer synthesis, aiming to create materials with tailored properties for industrial applications.

The chemical reactivity of 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid has also been a subject of interest. The presence of both a carboxylic acid group and an oxolane ring provides multiple sites for functionalization, allowing for the synthesis of a wide range of derivatives. These derivatives can be further modified to achieve specific biological or material properties, making this compound a versatile building block in synthetic chemistry.

The environmental impact of fluorinated compounds is another area of concern that has driven research into greener synthetic methods. Efforts are being made to develop more sustainable processes for producing compounds like 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid, minimizing waste and reducing energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 5-butyl-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2172003-80-2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with its reactivity, make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical industry is likely to grow.